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Getting Started with gem5 for Computer
Architecture Research

This guide serves as a comprehensive introduction to the gem5 simulator, a powerful and
modular platform for computer architecture research. It is designed for researchers and
scientists who are new to gem5 and aims to provide a foundational understanding of its core
concepts, setup, and basic operation.

Introduction to the gem5 Simulator

The gem5 simulator is a modular, open-source platform for computer system architecture
research, covering everything from system-level architecture to processor microarchitecture.[1]
[2] It is a discrete-event simulator, meaning it models the passage of time as a series of distinct
events.[3] gem5 is highly flexible, allowing researchers to configure, extend, or replace its
components to suit their specific research needs.[3] The simulator is primarily written in C++
and Python, with simulation configurations being handled by Python scripts.[3]

Key features of gemb5 include:

e Multiple ISAs Support: gem5 supports a variety of Instruction Set Architectures (ISAS),
including x86, ARM, RISC-V, SPARC, and others, allowing for diverse and cross-architecture
studies.[2][4][5]
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 Interchangeable CPU Models: It provides several CPU models with varying levels of detail,
such as simple functional models for speed and detailed out-of-order models for accuracy.[2]

[6]7]

o Detailed Memory System: gemb5 includes a flexible, event-driven memory system that can
model complex, multi-level cache hierarchies and various DRAM controllers.[2][8]

e Multiple Simulation Modes: gem5 can operate in two primary modes: Syscall Emulation (SE)
and Full System (FS).[9][10]

Simulation Modes: SE vs. FS

gemb5 offers two main simulation modes that cater to different research needs.[9]

o Syscall Emulation (SE) Mode: This mode focuses on simulating the CPU and memory
system for a single user-space application.[9][10] It relies on the host operating system to
handle system calls, which simplifies the simulation setup.[10][11] SE mode is ideal for
studies where the detailed interaction with the operating system is not critical.

e Full System (FS) Mode: In this mode, gem5 emulates a complete hardware system, allowing
an unmodified operating system and its applications to run on the simulated hardware.[6][9]
This mode is akin to a virtual machine and is essential for research involving OS interactions,
device drivers, and complex software stacks.[10]

Getting Started: Installation and Setup

This section provides a detailed protocol for downloading and compiling gem5 on a Unix-like
operating system.

Experimental Protocol: gem5 Installation

Objective: To download the gem5 source code and compile the simulator binary.

Prerequisites: A Unix-like operating system (Linux is recommended) with necessary
dependencies installed.[12]

Dependencies: Before compiling gem5, you need to install several packages. Key
dependencies include:
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e git: For cloning the source code repository.
e scons: The build system used by gem5.

e g++ or another C++ compiler.

e python-dev: Python development headers.

e swig: A software development tool that connects C/C++ programs with high-level
programming languages.

e Other libraries such as zlib1g-dev and libprotobuf-dev.[13][14]
Procedure:

o Clone the gem5 Repository: Download the source code from the official gem5 GitHub
repository. It is recommended to use the latest stable branch for research.[12]

o Compile gemb5: Use scons to build the simulator. The build process can be time-consuming
and memory-intensive.[12] The command specifies the target ISA and the desired
optimization level. The -j flag specifies the number of parallel compilation jobs.[11]

o As of gem5 v24.1, the ALL build includes all ISAs and Ruby protocols.[15]
o For a machine with 8 cores, you might use -j 9.[16]

 Verification: Upon successful compilation, a gem5 binary will be created in the build/ALL/
directory (e.g., build/ALL/gem5.opt).[12]

The gem5 Architecture: Core Concepts

gemb5's modularity is built upon a few fundamental concepts that are crucial for users to
understand.

SimObjects

The core of gem5's modular design is the SimObject.[9] Most simulated components, such as
CPUs, caches, memory controllers, and buses, are implemented as SimObjects.[10][17] These
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C++ objects are exported to Python, allowing researchers to instantiate and configure them
within a Python script to define the simulated system's architecture.[9][17]

The gem5 Standard Library

To simplify the process of creating simulation scripts, gem5 provides a standard library (stdlib).
[17][18] This library offers a collection of pre-defined, high-level components that can be easily
combined to build a simulated system.[17][19] The philosophy behind the stdlib is analogous to
building a real computer from off-the-shelf parts.[18] It abstracts away much of the low-level
configuration, reducing boilerplate code and the potential for errors.[19]

The main components of the standard library are:

e Board: The backbone of the system where other components are connected.[19]
e Processor: Contains one or more CPU cores.[18]

o MemorySystem: Defines the main memory, such as a DDR3 or DDR4 system.[18]

o CacheHierarchy: Defines the components between the processor and main memory, such as
L1 and L2 caches.[18]

AbstractProcessor AbstractMemorySystem AbstractCacheHierarchy

Processor Memory System Cache Hierarchy
(e.g., SimpleProcessor) (e.g., SingleChannel DDR3_1600) (e.g., NoCache, PrivateL1...)

plugs into plugs into plugs into
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gemb5 Standard Library component relationships.

Your First Simulation: A "Hello World" Experiment

Running a simulation in gem5 involves executing the compiled binary with a Python
configuration script as an argument.[12] This protocol details how to run a basic "Hello World"
example in SE mode using the gem5 standard library.

Experimental Protocol: Running a "Hello World"
Simulation

Objective: To run a pre-compiled "Hello World" binary on a simple simulated system in SE
mode.

Procedure:

o Create a Configuration Script: Create a Python file (e.g., hello.py) to define the simulated
system. This script will use components from the gem5 standard library.[15]

e Run the Simulation: Execute the gem5 binary with your Python script.

o Observe the Output: The simulation will run, and you should see "Hello world!" printed to
your terminal, which is the output from the simulated binary.[12] An output directory named
m5out will also be created.[20]

Simulation Workflow Diagram

The following diagram illustrates the high-level workflow of a gem5 simulation.
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High-level gem5 simulation workflow.

Analyzing the Output

After a simulation completes, gem5 generates an output directory, typically named m5out,

which contains detailed information about the simulation run.[20]

The key files in the m5out directory are:
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 config.ini / config.json: These files contain a complete record of every SimObject created for

the simulation and all of its parameters, including those set by default.[20] This is crucial for

ensuring reproducibility.

e stats.txt: This file contains a dump of all the statistics collected during the simulation.[20]

Statistics are registered by SimObjects and provide detailed insights into the behavior and

performance of the simulated system.

Data Presentation: Key Simulation Statistics

The stats.txt file provides a wealth of quantitative data. Below is a table summarizing some of

the most important high-level statistics.

Statistic Name

Description

Example Use Case

sim_seconds

The total simulated time that

has passed.[20]

Calculating simulated

performance.

sim_insts

The total number of
instructions committed by the
CPU(s).[20]

Measuring workload progress.

host_inst_rate

The simulation speed in terms
of host instructions per
second.[20]

Assessing the performance of

the simulator itself.

system.cpu.ipc

Instructions Per Cycle for the
CPU.

Core performance analysis.

system.cpu.dcache.miss_rate

The miss rate of the L1 data

cache.

Memory system performance

analysis.

system.mem_ctrl.bw_total

Total memory bandwidth

utilized.

Analyzing memory system

bottlenecks.

Building a System: CPU, Cache, and Memory

To conduct meaningful research, you will need to move beyond the simplest configurations and

build systems with more detailed components, such as caches. The modular nature of gem5
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and its standard library makes this straightforward.

Experimental Protocol: Simulating a System with
Caches

Objective: To configure and simulate a simple system consisting of a CPU, L1 instruction and
data caches, an L2 cache, and a memory bus.

Procedure:

» Modify the Configuration Script: Start with the "Hello World" script and replace the NoCache
hierarchy with a classic cache hierarchy like PrivateL1PrivateL2CacheHierarchy.

* Run and Analyze: Run the simulation as before. The new configuration will be reflected in
mb5out/config.ini. You can now analyze cache-related statistics (e.g., miss rates, hit latency)
in m5out/stats.txt to understand the performance of your memory system.

System Component Connection Diagram

The following diagram illustrates the logical connections in the simple cached system you
configured.
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Logical connections in a simple cached system.

Summary of Quantitative Data

For quick reference, the following tables summarize key quantitative and categorical data about

gemb5's capabilities.

Table 1: Supported Instruction Set Architectures (ISAs)
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ISA Support Status
86 Supports 64-bit extensions; can boot unmodified
Linux kernels.[5]
ARM Supports ARMv8-A profile (AArch32 and
AArch64); can boot Linux.[5]
Support for privileged ISA spec is a work in
RISC-V pp p g p
progress.[2]
Models a single core of an UltraSPARC T1; can
SPARC .
boot Solaris.[5]
MIPS Supported.[2]
Albh Models a DEC Tsunami system; can boot Linux
a
P 2.4/2.6 and FreeBSD.[5]
Limited to syscall emulation mode based on
POWER

POWER ISA v3.0B.[5]

Table 2: gem5 CPU Models

© 2025 BenchChem. All rights reserved.

10/13 Tech Support


https://www.gem5.org/documentation/general_docs/architecture_support/
https://www.gem5.org/documentation/general_docs/architecture_support/
https://www.gem5.org/about/
https://www.gem5.org/documentation/general_docs/architecture_support/
https://www.gem5.org/about/
https://www.gem5.org/documentation/general_docs/architecture_support/
https://www.gem5.org/documentation/general_docs/architecture_support/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

CPU Model Type Key Characteristics

Uses atomic memory accesses
AtomicSimpleCPU Functional for speed; not cycle-accurate

for memory.[21]

Uses timing-based memory
TimingSimpleCPU In-Order accesses; stalls on cache

misses.[21]

A detailed, cycle-accurate
0O3CPU Out-of-Order model of an out-of-order
processor.[7]

A more realistic in-order CPU

MinorCPU In-Order _ i o
model with a fixed pipeline.[6]
Uses virtualization to
accelerate simulation,
KVMCPU KVM-based

especially for non-interesting

code regions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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